Tetrahydroharmine
Tetrahydroharmine
Tetrahydroharmine is a natural product found in Peganum harmala with data available.
Brand Name:
Vulcanchem
CAS No.:
17019-01-1
VCID:
VC21045584
InChI:
InChI=1S/C13H16N2O/c1-8-13-11(5-6-14-8)10-4-3-9(16-2)7-12(10)15-13/h3-4,7-8,14-15H,5-6H2,1-2H3
SMILES:
CC1C2=C(CCN1)C3=C(N2)C=C(C=C3)OC
Molecular Formula:
C13H16N2O
Molecular Weight:
216.28 g/mol
Tetrahydroharmine
CAS No.: 17019-01-1
Cat. No.: VC21045584
Molecular Formula: C13H16N2O
Molecular Weight: 216.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tetrahydroharmine is a natural product found in Peganum harmala with data available. |
|---|---|
| CAS No. | 17019-01-1 |
| Molecular Formula | C13H16N2O |
| Molecular Weight | 216.28 g/mol |
| IUPAC Name | 7-methoxy-1-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole |
| Standard InChI | InChI=1S/C13H16N2O/c1-8-13-11(5-6-14-8)10-4-3-9(16-2)7-12(10)15-13/h3-4,7-8,14-15H,5-6H2,1-2H3 |
| Standard InChI Key | ZXLDQJLIBNPEFJ-UHFFFAOYSA-N |
| SMILES | CC1C2=C(CCN1)C3=C(N2)C=C(C=C3)OC |
| Canonical SMILES | CC1C2=C(CCN1)C3=C(N2)C=C(C=C3)OC |
| Appearance | Assay:≥98%A crystalline solid |
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